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Compound of Interest

Compound Name: Heptyl 8-bromooctanoate

Cat. No.: B12586810

In-depth Technical Guide: Heptyl 8-
bromooctanoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). Heptyl 8-bromooctanoate is a chemical intended
for research use only and is not for human or veterinary use.[1] All handling and storage should
be conducted by trained professionals in a controlled laboratory setting.

Introduction

Heptyl 8-bromooctanoate is a brominated fatty acid ester. While specific research
applications for this particular molecule are not widely documented in publicly available
literature, its structural features—a terminal bromine atom and a medium-chain fatty acid ester
—suggest potential utility as a versatile intermediate in organic synthesis.

The terminal bromine can serve as a leaving group for various nucleophilic substitution
reactions, allowing for the introduction of different functional groups. The ester moiety can be
hydrolyzed to the corresponding carboxylic acid or undergo transesterification. These
characteristics make it a potential building block in the synthesis of more complex molecules,
including but not limited to, probes for biological systems, components of drug delivery

systems, or novel surfactants.
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Physicochemical Data

Quantitative data for Heptyl 8-bromooctanoate is limited. The following table summarizes the
available information.

Property Value Source
CAS Number 612842-05-4 [1]
Chemical Formula C15H20BrO2 [1]
Molecular Weight 321.30 g/mol [1]
Exact Mass 320.1351 [1]

) C: 56.07%, H: 9.10%, Br:
Elemental Analysis [1]
24.87%, O: 9.96%

Appearance To be determined [1]
Purity >98% (typical) [1]
Solubility To be determined [1]

Safety and Handling

A comprehensive Safety Data Sheet (SDS) for Heptyl 8-bromooctanoate is not readily
available. Therefore, a conservative approach to handling, based on the known hazards of
similar brominated organic compounds, is essential.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.

» Skin and Body Protection: A lab coat and closed-toe shoes are required. For larger quantities
or in case of potential splashing, additional protective clothing may be necessary.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.
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General Handling Precautions

e Avoid contact with skin, eyes, and clothing.
e Do not ingest or inhale.
e Wash hands thoroughly after handling.

o Handle in accordance with good industrial hygiene and safety practices.

First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical advice if irritation develops.

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage

Proper storage is crucial to maintain the integrity of Heptyl 8-bromooctanoate and to ensure
safety in the laboratory.
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Condition

Recommendation

Short-term Storage

Store in a dry, dark place at 0 - 4 °C (days to
weeks).[1]

Long-term Storage

Store in a dry, dark place at -20 °C (months to
years).[1]

Container

Keep the container tightly sealed.

Incompatibilities

Store away from strong oxidizing agents and

strong bases.

Shelf Life

Greater than 2 years if stored properly.[1]

Experimental Protocols

Detailed experimental protocols involving Heptyl 8-bromooctanoate are not available in the

surveyed literature. However, a general synthetic scheme for a related compound, ethyl 8-
bromooctanoate, involves the esterification of 8-bromooctanoic acid. A similar approach could
likely be employed for the synthesis of the heptyl ester, using heptanol as the alcohol.

Visualizations

As there are no described signaling pathways or specific experimental workflows for Heptyl 8-
bromooctanoate, a generalized workflow for the safe handling of a research chemical is

presented below.

General Laboratory Workflow for a Research Chemical
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of a research chemical in a laboratory setting.
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Caption: A decision-making process for responding to a chemical spill in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromooctanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12586810#safety-handling-and-storage-of-heptyl-8-
bromooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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